butyl 4-[6-chloro-1,1-dioxido-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazin-4-yl]benzoate

• IUPAC Name: butyl 4-[6-chloro-1,1-dioxo-2-(pyrrolidine-1-carbonyl)-1λ6,4-benzothiazin-4-yl]benzoate
• InChI: InChI=1S/C24H25ClN2O5S/c1-2-3-14-32-24(29)17-6-9-19(10-7-17)27-16-22(23(28)26-12-4-5-13-26)33(30,31)21-11-8-18(25)15-20(21)27/h6-11,15-16H,2-5,12-14H2,1H3
• InChI Key: VVQJLZTVQOOSTC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)Cl)C(=O)N4CCCC4
• Molecular Formula: C24H25ClN2O5S
• Molecular Weight: 489.0 g/mol
• CAS No.: 1251593-22-2

Description

Butyl 4-[6-chloro-1,1-dioxido-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazin-4-yl]benzoate is a useful research compound. Its molecular formula is C24H25ClN2O5S and its molecular weight is 488.98. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

One area of research focuses on the synthesis and structural analysis of organic compounds related to butyl 4-[6-chloro-1,1-dioxido-2-(pyrrolidin-1-ylcarbonyl)-4H-1,4-benzothiazin-4-yl]benzoate. For instance, the study by Centore et al. (1995) reports on the crystal and molecular structure of butyl 4-[(9-oxoxanthen-3-yl)-carbonyloxy]benzoate, which is obtained via intramolecular cyclization, highlighting its planar xanthone group and parallel packing in the crystal (Centore, R., Ciajolo, M. R., Tuzi, A., & Kricheldorf, H., 1995).

Pharmacophore Synthesis and Biological Activities

Ashok et al. (2006) synthesized derivatives of 1,4-benzothiazines under microwave irradiation, revealing their potential as COX-2 inhibitors and cardiotonic agents. This research illustrates the utility of this compound analogs in developing pharmaceutical agents with diverse biological activities (Ashok, D., Pallavi, K., Reddy, G., & Rao, K., 2006).

Molecular Docking and Antimicrobial Activities

The compound's derivatives have been explored for their antimicrobial properties. For example, Husain et al. (2010) synthesized new butenolides and pyrrolone derivatives, demonstrating significant antibacterial and antifungal activities, indicating the potential of this compound analogs in treating microbial diseases (Husain, A., Alam, M. M., Shaharyar, M., & Lal, S., 2010).

Materials Science and Electrochemical Applications

In the field of materials science, the synthesis and properties of related compounds have been investigated for their potential in creating advanced materials. Zhang et al. (2014) studied fulleropyrrolidine derivatives with benzoate ester substituents, revealing their electronic and electrochemical properties akin to well-known fullerene derivatives. This research points to the application of such structures in designing fullerene-based materials for electronic devices (Zhang, X., Li, X.-D., Ma, L.-X., & Zhang, B., 2014).